![molecular formula C22H23ClN2OS B2927921 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride CAS No. 483277-75-4](/img/structure/B2927921.png)
1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride, also known as Promethazine, is a phenothiazine derivative that has been widely used in the pharmaceutical industry for its antihistamine, antiemetic, and sedative properties. Promethazine is a versatile drug that has been used for various medical purposes, including the treatment of allergies, motion sickness, and insomnia.
Mechanism of Action
1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride exerts its effects by blocking the action of histamine at the H1 receptor in the brain and peripheral tissues. This results in a decrease in the release of inflammatory mediators, such as cytokines and chemokines, which are responsible for the symptoms of allergies and inflammation. Additionally, 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride has been shown to have an inhibitory effect on the dopamine and serotonin receptors in the brain, leading to its sedative and antiemetic effects.
Biochemical and Physiological Effects:
1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride has been shown to have a wide range of biochemical and physiological effects, including sedation, antiemetic, and antihistamine effects. Additionally, 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride has been shown to have an inhibitory effect on the release of cytokines and chemokines, which are responsible for the symptoms of inflammation and allergies. 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride has also been shown to have an inhibitory effect on the release of dopamine and serotonin, which are neurotransmitters involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride has several advantages for use in lab experiments, including its potent sedative and antiemetic effects, making it useful for the study of sleep and nausea. Additionally, 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride has been shown to have anti-tumor properties, making it a potential candidate for the study of cancer. However, 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride also has several limitations, including its potential for abuse and addiction, making it unsuitable for long-term use.
Future Directions
The future directions for research on 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride include the study of its effects on the immune system, its potential as an anti-cancer agent, and its use in the treatment of respiratory disorders. Additionally, further research is needed to determine the optimal dosage and administration of 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride for its various medical purposes. Finally, the development of new derivatives of 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride with improved pharmacological properties may lead to the development of more effective treatments for a wide range of medical conditions.
Synthesis Methods
1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride can be synthesized by the reaction of benzylamine with 10H-phenothiazine-10-ol in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with propylene oxide to yield 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol, which is subsequently converted to its hydrochloride salt form by reacting with hydrochloric acid.
Scientific Research Applications
1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride has been used in various scientific research applications, including the study of its effects on the central nervous system, its potential as an anti-cancer agent, and its use in the treatment of respiratory disorders. 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride has been shown to have a potent sedative effect on the central nervous system, making it useful for the treatment of insomnia and anxiety. Additionally, 1-(benzylamino)-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride has been shown to have anti-tumor properties, making it a potential candidate for the treatment of certain types of cancer.
properties
IUPAC Name |
1-(benzylamino)-3-phenothiazin-10-ylpropan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2OS.ClH/c25-18(15-23-14-17-8-2-1-3-9-17)16-24-19-10-4-6-12-21(19)26-22-13-7-5-11-20(22)24;/h1-13,18,23,25H,14-16H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKXNIPBBRQZMCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNCC(CN2C3=CC=CC=C3SC4=CC=CC=C42)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.